molecular formula C7H10N4O2 B8540953 N2,N2-Dimethyl-5-nitropyridine-2,4-diamine

N2,N2-Dimethyl-5-nitropyridine-2,4-diamine

Cat. No.: B8540953
M. Wt: 182.18 g/mol
InChI Key: IEAPFVLNAAWLGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N2,N2-Dimethyl-5-nitropyridine-2,4-diamine is a useful research compound. Its molecular formula is C7H10N4O2 and its molecular weight is 182.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H10N4O2

Molecular Weight

182.18 g/mol

IUPAC Name

2-N,2-N-dimethyl-5-nitropyridine-2,4-diamine

InChI

InChI=1S/C7H10N4O2/c1-10(2)7-3-5(8)6(4-9-7)11(12)13/h3-4H,1-2H3,(H2,8,9)

InChI Key

IEAPFVLNAAWLGX-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=NC=C(C(=C1)N)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a microwave tube, a solution of 4-amino-2-chloro-5-nitropyridine (prepared as described for compound 9) (200 mg; 1.16 mmol) in ethanol (2 ml) was treated sequentially with dimethylamine hydrochloride (471 mg; 5.78 mmol) and triethylamine (781 μl; 6.96 mmol). The tube was quickly sealed and irradiated in the microwave (CEM Discover, 150 W, 85° C., 10 min). The ethanol was evaporated, dichloromethane (15 ml) was added to dissolve the products, and the solution washed with 1M sodium hydroxide solution (2×10 ml). The organic layer was dried (sodium sulphate), the mixture filtered and the filtrate evaporated to dryness to afford N2,N2-dimethyl-5-nitro-pyridine-2,4-diamine (240 mg, 114%).
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
471 mg
Type
reactant
Reaction Step One
Quantity
781 μL
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One

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